1-(3,4-dimethylphenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3,4-dimethylphenyl)-5-(4-phenyl-1,3-thiazol-2-yl)triazol-4-amine
• InChI: InChI=1S/C19H17N5S/c1-12-8-9-15(10-13(12)2)24-18(20)17(22-23-24)19-21-16(11-25-19)14-6-4-3-5-7-14/h3-11H,20H2,1-2H3
• InChI Key: AXVIKOWDPJUHEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC=CC=C4)N)C
• Molecular Formula: C19H17N5S
• Molecular Weight: 347.4 g/mol

Description

1-(3,4-dimethylphenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine, also known as DPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DPTA is a triazole-based compound that possesses unique chemical properties that make it a valuable tool for scientific investigations.

Scientific Research Applications

Corrosion Inhibition

Thiazoles, similar to the chemical structure , have been investigated for their corrosion inhibition properties. A study demonstrated the synthesis and corrosion inhibition ability of thiazole derivatives on copper surfaces in acidic conditions, showing high inhibition efficiencies around 90% (Farahati et al., 2019). This suggests potential applications of such compounds in protecting metals from corrosion.

Antimicrobial and Antitumor Activities

Several studies have reported the synthesis of thiazole and triazole derivatives with notable antimicrobial activities. For instance, novel triazolo-thiadiazoles with benzofuran and pyrazole moieties were synthesized and exhibited promising antimicrobial activities against various bacterial strains (Idrees et al., 2019). Additionally, certain thiazol-2-amine compounds have demonstrated antitumor activities, indicating their potential in cancer research (叶姣 et al., 2015).

Material Science Applications

In material science, the synthesis and characterization of aminothiazole derivatives have provided insights into their potential applications due to their diverse biological activities and physical properties. For example, a study focused on the crystallographic and computational analysis of aminothiazole derivatives, exploring their applications based on electronic and spectroscopic properties (Adeel et al., 2017).

Synthesis of Novel Compounds

The synthesis of functionally substituted isoxazoles from related compounds has been explored, highlighting the versatility of such structures in generating new molecules with potential applications in pharmaceuticals and material science (Potkin et al., 2009).